Cas no 2171792-15-5 (10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171792-15-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5867086
• PubChem ID: 165748628
• Update Time: 2025-08-03

10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane
• EN300-1639690
• 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro[4.5]decane
• 2171792-15-5

• Inchi： 1S/C12H23NO3/c1-4-14-9-10-12(16-8-6-13-10)5-7-15-11(12,2)3/h10,13H,4-9H2,1-3H3
• InChI Key： KZPZTARYDDAELY-UHFFFAOYSA-N
• SMILES： O1CCNC(COCC)C21CCOC2(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2171792-15-5 and Product Name: 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane

The compound with the CAS number 2171792-15-5 and the product name 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic structure, featuring a unique combination of nitrogen, oxygen, and carbon atoms, has garnered significant attention due to its potential applications in drug discovery and molecular recognition. The compound's intricate architecture, characterized by a spiro linkage between a cyclopentane ring and a piperazine moiety, contributes to its distinctive chemical properties and biological relevance.

Recent advancements in the field of medicinal chemistry have highlighted the importance of spirocyclic compounds in the development of novel therapeutic agents. Spiro compounds are known for their rigid conformational frameworks, which can enhance binding affinity and selectivity in biological targets. The presence of both nitrogen and oxygen heteroatoms in 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane not only imparts diverse electronic properties but also facilitates interactions with various biological receptors. This dual functionality makes it an attractive scaffold for designing molecules with tailored pharmacological profiles.

In the context of modern drug design, the compound's ethoxymethyl substituent plays a crucial role in modulating its pharmacokinetic properties. Ethoxy groups are frequently incorporated into drug molecules to improve solubility and metabolic stability. The dimethyl groups at the 1-position further enhance lipophilicity, which is essential for crossing biological membranes. These structural features collectively contribute to the compound's potential as a lead candidate for further optimization in therapeutic applications.

One of the most compelling aspects of 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane is its versatility in molecular interactions. The spirocyclic core provides a stable platform for derivatization, allowing chemists to explore a wide range of functional groups that can enhance binding affinity or alter biological activity. For instance, modifications at the nitrogen or oxygen atoms could lead to novel ligands for enzyme inhibition or receptor modulation. This flexibility underscores the compound's significance as a building block in synthetic chemistry and drug discovery.

Recent studies have demonstrated the utility of spirocyclic compounds in addressing complex biological pathways. Researchers have reported promising results using similar scaffolds to develop inhibitors targeting enzymes involved in inflammatory diseases and cancer metabolism. The unique structural features of 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane, such as its spiro linkage and heteroatom-rich core, make it an ideal candidate for exploring these therapeutic avenues. The compound's ability to engage multiple binding sites simultaneously could lead to the development of highly selective drugs with reduced side effects.

The synthesis of 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane presents an interesting challenge due to its complex stereochemistry and multiple functional groups. However, recent advances in synthetic methodologies have made it more feasible to access such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct intricate spirocyclic frameworks efficiently. These advancements not only facilitate the preparation of 10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane but also open up new possibilities for designing related compounds with enhanced pharmacological properties.

In conclusion,10-(ethoxymethyl)-1,1-dimethyl-2,6-dioxa-9-azaspiro4.5decane represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve,2171792-15-5 is likely to play an important role in future drug discovery efforts.